tert-Butyl [1-(4-methoxyphenyl)-3-oxopropyl]carbamate

• IUPAC Name: tert-butyl N-[1-(4-methoxyphenyl)-3-oxopropyl]carbamate
• InChI: InChI=1S/C15H21NO4/c1-15(2,3)20-14(18)16-13(9-10-17)11-5-7-12(19-4)8-6-11/h5-8,10,13H,9H2,1-4H3,(H,16,18)
• InChI Key: JWAVLQHTIOGWIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC=O)C1=CC=C(C=C1)OC
• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol

Description

Compounds like “tert-Butyl [1-(4-methoxyphenyl)-3-oxopropyl]carbamate” often belong to the class of organic compounds known as carbamates. These are organic compounds containing the carbamate group, which is structurally characterized by a carbonyl group (C=O) linked to an alkyl or aryl group, and an ester group (-O-C=O).

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an amine with an isocyanate to form a carbamate. The specific synthesis process can vary depending on the exact structures of the starting materials and the desired product.

Molecular Structure Analysis

The molecular structure of a compound like “tert-Butyl [1-(4-methoxyphenyl)-3-oxopropyl]carbamate” would be characterized by the presence of a carbamate group, a tert-butyl group, and a 4-methoxyphenyl group. The exact structure would depend on the specific arrangement of these groups in the molecule.

Chemical Reactions Analysis

Carbamates typically undergo reactions that involve the carbamate group. For example, they can react with amines to form ureas and alcohols. The specific reactions that “tert-Butyl [1-(4-methoxyphenyl)-3-oxopropyl]carbamate” would undergo would depend on its exact structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “tert-Butyl [1-(4-methoxyphenyl)-3-oxopropyl]carbamate” would depend on its exact structure. For example, similar compounds have been reported to be viscous liquids at room temperature.

Scientific Research Applications

Chemical Synthesis and Building Blocks

Tert-butyl [1-(4-methoxyphenyl)-3-oxopropyl]carbamate: serves as a valuable building block in organic synthesis. Researchers utilize it to create novel organic compounds. . This versatility makes it an essential component in the toolbox of synthetic chemists.

Sunscreen Formulations

The compound finds application in the field of cosmetics and sun protection. Specifically, it contributes to the formulation of sunscreens. One notable example is avobenzone , an oil-soluble ingredient used to absorb a broad spectrum of UVA rays. .

Materials Science: Organic Electronics

Researchers exploring organic electronics benefit from tert-butyl (4-methoxyphenyl)carbamate . It serves as a precursor in the synthesis of materials used in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. .

Pharmaceutical Research: Drug Design and Development

The compound’s unique structure and functional groups make it an attractive candidate for drug design. Medicinal chemists can modify it to create potential drug candidates. By exploring its interactions with biological targets, researchers aim to develop novel pharmaceutical agents for various diseases. .

Agrochemicals and Crop Protection

In the realm of agrochemicals, tert-butyl (4-methoxyphenyl)carbamate plays a role in designing pesticides and herbicides. Researchers investigate its effects on pests, weeds, and plant pathogens. .

Analytical Chemistry: Reference Standards and Quality Control

The compound serves as a reference standard in analytical laboratories. Scientists use it to calibrate instruments, validate methods, and ensure the accuracy of measurements. .

Mechanism of Action

The mechanism of action of a compound like “tert-Butyl [1-(4-methoxyphenyl)-3-oxopropyl]carbamate” would depend on its intended use. For example, some carbamates are used as pesticides and work by inhibiting the enzyme acetylcholinesterase.

Safety and Hazards

Carbamates can pose various safety hazards. For example, they can cause skin and eye irritation, and may be harmful if swallowed or inhaled. Specific safety information would depend on the exact structure of the compound.

Future Directions

The future directions for a compound like “tert-Butyl [1-(4-methoxyphenyl)-3-oxopropyl]carbamate” would depend on its potential applications. For example, if it has useful properties as a pesticide, research might focus on optimizing its synthesis and formulation, and assessing its environmental impact.